Cas no 243448-16-0 (6,8-Difluoroquinolin-4-ol)

• Product Name: 6,8-Difluoroquinolin-4-ol
• CAS No: 243448-16-0
• MF: C₉H₅F₂NO
• MW: 181.138909101486
• MDL: MFCD00278786
• CID: 245728
• PubChem ID: 2736980
• Update Time: 2025-04-19

6,8-Difluoroquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinol,6,8-difluoro-
• 6,8-difluoro-1H-quinolin-4-one
• 6,8-Difluoro-4-hydroxyquinoline
• 4-hydroxy-6,8-difluoro-quinoline
• 4-Quinolinol,6,8-difluoro
• 6,8-Difluoroquinolin-4-ol
• 6, 8-difluoro-1H-quinolin-4-one
• FT-0692844
• Z1728629618
• MFCD00278786
• CS-0308940
• AKOS009159492
• IFNWXFDCHWBABW-UHFFFAOYSA-N
• BB 0241115
• 6,8-DIFLUOROQUINOLIN-4(1H)-ONE
• SCHEMBL2207039
• F83611
• EN300-141923
• DTXSID40371741
• SB67676
• 243448-16-0
• 6,8-Difluoro-quinolin-4-ol
• 4-Hydroxy-6,8-difluoroquinoline
• CHEMBL2282617
• AKOS002337519
• 6,8-Difluoro-4(1H)-Quinolinone

• MDL： MFCD00278786
• Inchi： 1S/C9H5F2NO/c10-5-3-6-8(13)1-2-12-9(6)7(11)4-5/h1-4H,(H,12,13)
• InChI Key： IFNWXFDCHWBABW-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C(C=CNC=21)=O)F

Computed Properties

• Exact Mass: 181.03400
• Monoisotopic Mass: 181.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.387
• Boiling Point: 256.3°C at 760 mmHg
• Flash Point: 108.8°C
• Refractive Index: 1.548
• PSA: 33.12000
• LogP: 2.21860

6,8-Difluoroquinolin-4-ol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones